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Compound of Interest

Compound Name: Carbenicillin (sodium salt)

Cat. No.: B10775377

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbenicillin is a semi-synthetic penicillin antibiotic belonging to the B-lactam class.[1] It is a
broad-spectrum bactericidal agent effective against many Gram-positive and Gram-negative
bacteria.[1] Carbenicillin functions by inhibiting the synthesis of the bacterial cell wall.[1][2][3]
Specifically, it acylates and inactivates the transpeptidase enzyme, which is crucial for cross-
linking peptidoglycan strands, the final step in cell wall biosynthesis.[2][4] This disruption of cell
wall integrity leads to cell lysis and bacterial death.[4]

Compared to ampicillin, carbenicillin offers greater stability, particularly in culture media where
it is more resistant to degradation by heat and lower pH.[1] This stability reduces the
occurrence of satellite colonies on agar plates.[1] It is frequently used in molecular biology for
the selection of transformed bacteria containing plasmids that confer resistance, typically
through the expression of a 3-lactamase gene.[1]

Physicochemical Properties

A summary of the key physicochemical properties of carbenicillin disodium salt is provided

below.
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Property Value References
Molecular Formula C17H16N2Naz206S [21[41[5]
Molecular Weight 422.36 g/mol [5]

White to slightly beige
Appearance ) [1][6]
crystalline powder

Solubility in Water Up to 50 mg/mL [718]

Storage and Stability

Proper storage is critical to maintain the efficacy of carbenicillin.

Storage )
Form Shelf Life References

Temperature
Powder 2°Cto 8°C At least 1 year [1]09]
Powder -20°C At least 3 years [1]
Stock Solution

4°C Up to 5 days [8]
(Aqueous)
Stock Solution

-20°C Up to 6 months [1107]
(Aqueous)

Experimental Protocols
Preparation of a 50 mg/mL Carbenicillin Stock Solution

This protocol describes the preparation of a 1000X stock solution at a concentration of 50
mg/mL.

Materials:
o Carbenicillin disodium salt powder

o Sterile, distilled, or deionized water
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Sterile 0.22 pum syringe filter

Sterile conical tubes or microcentrifuge tubes

Vortex mixer

Analytical balance and weigh boat
Procedure:

e Weighing: Accurately weigh out the desired amount of carbenicillin disodium salt powder. For
example, to prepare 10 mL of a 50 mg/mL stock solution, weigh 500 mg of the powder.

» Dissolving: Add the powder to a sterile container and add a portion of the sterile water (e.qg.,
8 mL). Vortex thoroughly to ensure the powder is completely dissolved.[7]

e Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

 Sterilization: Sterilize the solution by passing it through a 0.22 um syringe filter into a sterile
container. Do not autoclave carbenicillin solutions, as heat will cause degradation.[1]

» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in
sterile tubes. Store these aliquots at -20°C for up to six months.[1][7]

Use in Bacterial Culture

Working Concentration:

The recommended working concentration of carbenicillin in bacterial culture media typically
ranges from 20 to 100 pug/mL.[1][8] The optimal concentration may vary depending on the
bacterial strain and the copy number of the resistance plasmid.

Procedure for Media Preparation:
o Prepare and autoclave the desired liquid or solid growth medium (e.g., LB broth or LB agar).
o Allow the medium to cool to a temperature of approximately 45-55°C.

» Thaw an aliquot of the frozen carbenicillin stock solution.
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» Add the appropriate volume of the sterile carbenicillin stock solution to the cooled medium to
achieve the desired final concentration. For example, to prepare 1 L of medium with a final
carbenicillin concentration of 50 pg/mL, add 1 mL of the 50 mg/mL stock solution.

» Mix the medium thoroughly to ensure even distribution of the antibiotic.

e For solid media, pour the plates and allow them to solidify before use.

Diagrams
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Figure 1. Workflow for Carbenicillin Stock Solution Preparation and Use
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Caption: Workflow for preparing and using carbenicillin stock solution.
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Figure 2. Mechanism of Action of Carbenicillin
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Caption: Carbenicillin inhibits bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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